Cas no 1257095-76-3 (N-(4-Fluoro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(4-Fluoro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-76-3
• MF: C₁₄H₈F₄N₂O₂S
• MW: 344.284135818481
• CID: 1092929
• PubChem ID: 72942556
• Update Time: 2025-04-20

N-(4-Fluoro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluoro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(4-fluoro-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• 1257095-76-3

• Inchi： 1S/C14H8F4N2O2S/c15-11-6-5-10(7-12(11)20(21)22)19-13(23)8-1-3-9(4-2-8)14(16,17)18/h1-7H,(H,19,23)
• InChI Key： NCNYCESSFLPNOH-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=CC(=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 344.02426132g/mol
• Monoisotopic Mass: 344.02426132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes